2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]-N-(2-thienylmethyl)propanamide

• IUPAC Name: 2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C16H16N4O3S/c1-10(14(21)17-9-12-5-4-8-24-12)20-7-3-6-13(16(20)22)15-18-11(2)19-23-15/h3-8,10H,9H2,1-2H3,(H,17,21)
• InChI Key: OIGCLPLUMOOEOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CN(C2=O)C(C)C(=O)NCC3=CC=CS3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. For example, ataluren is used for the treatment of Duchenne muscular dystrophy.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows to obtain structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Structures of two anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, what is actively employed in organic synthesis.

Mechanism of Action

Some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.